Cas no 87075-61-4 (13-Docosenamide,N-(13Z)-13-docosen-1-yl-, (13Z)-)

13-Docosenamide,N-(13Z)-13-docosen-1-yl-, (13Z)- structure
87075-61-4 structure
Product Name:13-Docosenamide,N-(13Z)-13-docosen-1-yl-, (13Z)-
CAS No:87075-61-4
MF:C44H85NO
MW:644.151814222336
CID:723304
PubChem ID:20841440
Update Time:2025-04-19

13-Docosenamide,N-(13Z)-13-docosen-1-yl-, (13Z)- Chemical and Physical Properties

Names and Identifiers

    • 13-Docosenamide,N-(13Z)-13-docosen-1-yl-, (13Z)-
    • Erucyl erucamide
    • SCHEMBL395218
    • 87075-61-4
    • (13Z)-N-(13Z)-13-Docosen-1-yl-13-docosenamide
    • DTXSID401250757
    • Inchi: 1S/C44H85NO/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-41-43-45-44(46)42-40-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17-20H,3-16,21-43H2,1-2H3,(H,45,46)/b19-17-,20-18-
    • InChI Key: ABCFHTQGKNXCHE-CLFAGFIQSA-N
    • SMILES: O=C(CCCCCCCCCCC/C=C\CCCCCCCC)NCCCCCCCCCCCC/C=C\CCCCCCCC

Computed Properties

  • Exact Mass: 643.663116
  • Monoisotopic Mass: 643.663116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 39
  • Complexity: 623
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1
  • XLogP3: 19.3

Experimental Properties

  • Density: 0.861
  • Boiling Point: 710.1°C at 760 mmHg
  • Flash Point: 439.3°C
  • Refractive Index: 1.472
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